Cas no 1351658-56-4 (N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide)

• Product Name: N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide
• CAS No: 1351658-56-4
• MF: C₁₉H₂₁N₃O₄S
• MW: 387.452743291855
• CID: 6361477
• PubChem ID: 56764860
• Update Time: 2025-07-10

N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide
• 1351658-56-4
• N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethanesulfonamide
• F6171-0163
• AKOS024534303
• N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)-2-phenoxyethanesulfonamide
• VU0533971-1

• Inchi： 1S/C19H21N3O4S/c1-15-18(19(23)22(21(15)2)16-9-5-3-6-10-16)20-27(24,25)14-13-26-17-11-7-4-8-12-17/h3-12,20H,13-14H2,1-2H3
• InChI Key： JVPGDGREDZVOFN-UHFFFAOYSA-N
• SMILES： S(CCOC1C=CC=CC=1)(NC1C(N(C2C=CC=CC=2)N(C)C=1C)=O)(=O)=O

Computed Properties

• Exact Mass: 387.12527733g/mol
• Monoisotopic Mass: 387.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 659
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 87.3Ų

Additional information on N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide

Recent Advances in the Study of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide (CAS: 1351658-56-4)

The compound N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide (CAS: 1351658-56-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative, characterized by its unique pyrazolone and phenoxyethane structural motifs, has demonstrated promising biological activities, particularly in the context of anti-inflammatory and analgesic applications. Recent studies have explored its mechanism of action, pharmacokinetic properties, and potential therapeutic applications, positioning it as a compound of interest for further drug development.

One of the key findings in recent research involves the compound's inhibitory effects on cyclooxygenase (COX) enzymes, which play a central role in inflammatory pathways. In vitro studies have shown that N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide exhibits selective inhibition of COX-2 over COX-1, suggesting a potential for reduced gastrointestinal side effects compared to non-selective COX inhibitors. This selectivity is attributed to the compound's ability to bind to the active site of COX-2 with higher affinity, as revealed by molecular docking simulations and X-ray crystallography studies.

Further investigations into the pharmacokinetic profile of this compound have highlighted its favorable absorption and distribution properties. Preclinical studies in rodent models have demonstrated good oral bioavailability and tissue penetration, with particularly high concentrations observed in inflammatory tissues. The compound's metabolism has been characterized using high-performance liquid chromatography (HPLC) and mass spectrometry (MS), revealing the formation of several active metabolites that contribute to its prolonged pharmacological effects.

Recent advancements in the synthetic routes for N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide have also been reported. Novel catalytic methods have been developed to improve yield and purity, with particular emphasis on green chemistry principles. These synthetic improvements are expected to facilitate larger-scale production for further preclinical and clinical evaluations.

In addition to its anti-inflammatory properties, emerging research suggests potential applications of this compound in other therapeutic areas. Preliminary studies indicate possible neuroprotective effects in models of neurodegenerative diseases, possibly through modulation of oxidative stress pathways. However, these findings require further validation in more comprehensive studies.

The safety profile of N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide has been evaluated in acute and subchronic toxicity studies. Results indicate a favorable safety margin at therapeutic doses, with no significant organ toxicity observed. Genotoxicity assessments, including Ames tests and micronucleus assays, have shown negative results, supporting the compound's potential for further development.

Current research efforts are focusing on structure-activity relationship (SAR) studies to optimize the compound's pharmacological properties. Modifications to the phenoxyethane moiety and the sulfonamide group are being explored to enhance potency and selectivity while maintaining favorable pharmacokinetic characteristics. These studies are being conducted using a combination of computational chemistry and medicinal chemistry approaches.

In conclusion, N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-phenoxyethane-1-sulfonamide represents a promising lead compound in the development of novel anti-inflammatory agents. Its selective COX-2 inhibition, favorable pharmacokinetic profile, and good safety margin make it a strong candidate for further preclinical and clinical development. Future research directions include comprehensive efficacy studies in additional disease models and the exploration of combination therapies with existing anti-inflammatory drugs.